Cas no 1261897-97-5 (3-Cyano-5-(3,5-dimethylphenyl)phenol)

• Product Name: 3-Cyano-5-(3,5-dimethylphenyl)phenol
• CAS No: 1261897-97-5
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• MDL: MFCD18314194
• CID: 2762047
• PubChem ID: 53219870
• Update Time: 2025-10-29

3-Cyano-5-(3,5-dimethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID00684662
• 3-Cyano-5-(3,5-dimethylphenyl)phenol, 95%
• MFCD18314194
• 1261897-97-5
• 3-CYANO-5-(3,5-DIMETHYLPHENYL)PHENOL
• 5-Hydroxy-3',5'-dimethyl[1,1'-biphenyl]-3-carbonitrile
• 3-Cyano-5-(3,5-dimethylphenyl)phenol

• MDL： MFCD18314194
• Inchi： 1S/C15H13NO/c1-10-3-11(2)5-13(4-10)14-6-12(9-16)7-15(17)8-14/h3-8,17H,1-2H3
• InChI Key： SBRBGPCRRMUPNF-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=CC(=C1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 223.099714038Da
• Monoisotopic Mass: 223.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44Ų

Additional information on 3-Cyano-5-(3,5-dimethylphenyl)phenol

Recent Advances in the Study of 3-Cyano-5-(3,5-dimethylphenyl)phenol (CAS: 1261897-97-5) in Chemical Biology and Pharmaceutical Research

3-Cyano-5-(3,5-dimethylphenyl)phenol (CAS: 1261897-97-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. The compound's distinct cyano and phenol functional groups, combined with its dimethylphenyl moiety, make it a promising candidate for modulating various biological targets.

Recent studies have highlighted the role of 3-Cyano-5-(3,5-dimethylphenyl)phenol as a key intermediate in the synthesis of novel small-molecule inhibitors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in developing kinase inhibitors with enhanced selectivity and potency. The compound's ability to interact with ATP-binding pockets of kinases has been particularly noteworthy, suggesting its potential in targeting cancer-related pathways. Additionally, its physicochemical properties, such as moderate lipophilicity and hydrogen-bonding capacity, contribute to its favorable pharmacokinetic profile.

In the context of neurodegenerative diseases, 3-Cyano-5-(3,5-dimethylphenyl)phenol has shown promise as a modulator of protein aggregation. A 2024 study in ACS Chemical Neuroscience revealed that derivatives of this compound effectively inhibit amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers attributed this activity to the compound's planar aromatic structure, which disrupts the stacking interactions critical for amyloid formation. These findings open new avenues for designing anti-aggregation therapeutics with improved blood-brain barrier permeability.

The compound's antimicrobial properties have also been investigated, with recent work in Bioorganic & Medicinal Chemistry Letters (2024) reporting its efficacy against drug-resistant bacterial strains. Structural-activity relationship (SAR) studies indicate that the cyano group at the 3-position enhances membrane penetration, while the phenol moiety contributes to target binding. These insights are guiding the development of next-generation antibiotics with reduced susceptibility to resistance mechanisms.

From a synthetic chemistry perspective, novel methodologies for producing 3-Cyano-5-(3,5-dimethylphenyl)phenol have been developed to improve yield and scalability. A 2023 publication in Organic Process Research & Development described a continuous-flow synthesis approach that reduces reaction times from hours to minutes while maintaining high purity. This technological advancement addresses previous challenges in large-scale production, facilitating further pharmacological evaluation and potential commercialization.

Looking forward, the diverse biological activities of 3-Cyano-5-(3,5-dimethylphenyl)phenol position it as a versatile scaffold for medicinal chemistry optimization. Current research efforts are focusing on structural modifications to enhance target specificity and reduce off-target effects. The compound's progress through preclinical studies will be crucial in determining its translational potential across multiple therapeutic areas, from oncology to infectious diseases and neurodegeneration.